Cas no 1806458-98-9 (3-(3-Methyl-4-(trifluoromethoxy)phenyl)propanenitrile)

• Product Name: 3-(3-Methyl-4-(trifluoromethoxy)phenyl)propanenitrile
• CAS No: 1806458-98-9
• MF: C₁₁H₁₀F₃NO
• MW: 229.19841337204
• CID: 5008301
• Update Time: 2025-05-20

3-(3-Methyl-4-(trifluoromethoxy)phenyl)propanenitrile Chemical and Physical Properties

Names and Identifiers

• 3-(3-Methyl-4-(trifluoromethoxy)phenyl)propanenitrile

• Inchi： 1S/C11H10F3NO/c1-8-7-9(3-2-6-15)4-5-10(8)16-11(12,13)14/h4-5,7H,2-3H2,1H3
• InChI Key： POQYCJVZNWPPHI-UHFFFAOYSA-N
• SMILES： FC(OC1C=CC(=CC=1C)CCC#N)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 268
• XLogP3: 3.4
• Topological Polar Surface Area: 33

Additional information on 3-(3-Methyl-4-(trifluoromethoxy)phenyl)propanenitrile

Comprehensive Overview of 3-(3-Methyl-4-(trifluoromethoxy)phenyl)propanenitrile (CAS No. 1806458-98-9)

3-(3-Methyl-4-(trifluoromethoxy)phenyl)propanenitrile (CAS No. 1806458-98-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. The compound features a trifluoromethoxy group, which is known for enhancing metabolic stability and lipophilicity, making it a valuable intermediate in drug discovery. Researchers are increasingly exploring its potential applications in the development of novel therapeutics, particularly in targeting central nervous system (CNS) disorders and inflammatory diseases.

The growing interest in 3-(3-Methyl-4-(trifluoromethoxy)phenyl)propanenitrile is reflected in its frequent appearance in scientific literature and patent filings. Its CAS No. 1806458-98-9 serves as a critical identifier for researchers seeking high-purity samples for experimental studies. The compound's nitrile functional group also opens doors for further chemical modifications, enabling the synthesis of diverse derivatives with tailored biological activities. This versatility aligns with current trends in precision medicine and structure-activity relationship (SAR) studies, where small molecular changes can significantly impact efficacy.

In the context of green chemistry and sustainable synthesis, 3-(3-Methyl-4-(trifluoromethoxy)phenyl)propanenitrile has been investigated for its compatibility with eco-friendly catalytic systems. Recent advancements in flow chemistry and microwave-assisted synthesis have further optimized its production, reducing waste and energy consumption. These innovations address the rising demand for environmentally benign chemical processes, a topic frequently searched by professionals in the field.

Another area of interest is the compound's potential role in agrochemical innovation. The trifluoromethoxy moiety is a common feature in modern pesticides and herbicides due to its ability to resist degradation. As global agriculture faces challenges like pest resistance and climate change, compounds such as 3-(3-Methyl-4-(trifluoromethoxy)phenyl)propanenitrile are being evaluated for next-generation crop protection solutions. This aligns with frequent search queries related to sustainable agriculture and high-efficiency agrochemicals.

From a commercial perspective, suppliers of CAS No. 1806458-98-9 emphasize its high purity (>98%) and stability under standard storage conditions. The compound's propanenitrile backbone ensures compatibility with a wide range of solvents, facilitating its use in various reaction conditions. Quality control protocols, including HPLC and NMR spectroscopy, are routinely applied to verify its integrity, meeting the stringent requirements of pharmaceutical GMP standards.

Looking ahead, the scientific community anticipates expanded applications for 3-(3-Methyl-4-(trifluoromethoxy)phenyl)propanenitrile in material science, particularly in the design of advanced polymers and liquid crystals. Its aromatic core and polar functional groups make it a candidate for developing high-performance materials with tailored electronic or optical properties. This prospect resonates with trending searches on smart materials and functionalized monomers.

In summary, 3-(3-Methyl-4-(trifluoromethoxy)phenyl)propanenitrile (CAS No. 1806458-98-9) represents a multifaceted compound with broad relevance across life sciences and industrial chemistry. Its structural features and adaptable reactivity continue to inspire innovations in drug development, sustainable chemistry, and material engineering, positioning it as a compound of enduring scientific and commercial value.